NSC12

• Molecular Formula: C24H34F6O3
• Molecular Weight: 484.5 g/mol
• InChI: InChI=1S/C24H34F6O3/c1-20-9-7-14(31)11-13(20)3-4-15-16-5-6-18(21(16,2)10-8-17(15)20)19(32)12-22(33,23(25,26)27)24(28,29)30/h3,14-19,31-33H,4-12H2,1-2H3
• InChIKey: OHKBOEWLASAFLW-UHFFFAOYSA-N

NSC12: Pan-FGF Ligand Trap Overview

NSC12 (NSC 172285; CAS 102586-30-1) is a steroidal small molecule that functions as an extracellular pan-FGF ligand trap, distinct from classical FGFR kinase inhibitors. It was identified via pharmacophore modeling and virtual screening from the NCI Diversity Set and acts by directly binding to multiple FGF ligands to prevent their interaction with FGFRs, thereby blocking downstream signaling activation [1]. The compound is orally bioavailable, has a molecular weight of 484.52 Da (C24H34F6O3), and contains a bis(trifluoromethyl)-1,3-propanediol side chain critical for its FGF-binding activity [2].

1

FGF ligand-dependent signaling studies

Extracellular FGF blockade without kinase domain off-target effects

2

Pan-FGF trap tool for tumor biology

Validated binding across FGF3, FGF4, FGF6, FGF8, FGF16, FGF18, FGF20, FGF22

3

Stereochemistry-dependent FGF trap

C17 side-chain configuration critical for activity; racemates may not substitute

• [1] Ronca R, Giacomini A, Di Salle E, et al. Long Pentraxin-3 as an Epithelial-Stromal FGF Trap Inhibits Tumor Growth and Angiogenesis. Cancer Cell. 2015;28(2):225-239. doi:10.1016/j.ccell.2015.07.002 View Source
• [2] Castelli R, Giacomini A, Anselmi M, et al. Synthesis, Structural Elucidation, and Biological Evaluation of NSC12, an Orally Available Fibroblast Growth Factor (FGF) Ligand Trap for the Treatment of FGF-Dependent Lung Tumors. J Med Chem. 2016;59(10):4651-4663. doi:10.1021/acs.jmedchem.5b02021 View Source

NSC12 vs. FGFR TKIs: Mechanism Distinction

NSC12 cannot be substituted with other FGF-pathway inhibitors, including ATP-competitive FGFR kinase inhibitors (e.g., erdafitinib, AZD4547) or alternative steroidal FGF traps, due to three irreproducible parameters: (1) its unique extracellular mechanism of action that targets multiple FGF ligands rather than a single receptor kinase domain, (2) its specific (20S) stereochemistry at C20 of the steroid nucleus, which is essential for FGF-trap activity—the diastereoisomer at this position is inactive [1], and (3) its distinct pan-FGF binding profile (Kd values spanning 16–120 μM across FGF3, FGF4, FGF6, FGF8, FGF16, FGF18, FGF20, and FGF22), which cannot be replicated by compounds lacking the bis(trifluoromethyl)-1,3-propanediol side chain [2]. Structural analogs (e.g., compounds 22, 57, 25b) require independent validation and may exhibit altered FGF selectivity, off-target effects, or metabolic stability [3].

Target Compound

NSC12 (FGF Ligand Trap)

Extracellular FGF sequestration prevents FGFR1-4 activation. Mechanism depends on steroidal scaffold stereochemistry.

Substitute Class

FGFR TKIs (e.g., erdafitinib)

Intracellular kinase domain inhibition blocks both ligand-dependent and independent signaling. Kinase off-target profile differs, and stereochemical control is not a selection factor.

• [1] Castelli R, Giacomini A, Anselmi M, et al. Synthesis, Structural Elucidation, and Biological Evaluation of NSC12, an Orally Available Fibroblast Growth Factor (FGF) Ligand Trap for the Treatment of FGF-Dependent Lung Tumors. J Med Chem. 2016;59(10):4651-4663. doi:10.1021/acs.jmedchem.5b02021 View Source
• [2] Ronca R, Giacomini A, Di Salle E, et al. Long Pentraxin-3 as an Epithelial-Stromal FGF Trap Inhibits Tumor Growth and Angiogenesis. Cancer Cell. 2015;28(2):225-239. doi:10.1016/j.ccell.2015.07.002 View Source
• [3] Taranto S, Castelli R, Bozza N, et al. Discovery of novel FGF trap small molecules endowed with anti-myeloma activity. Pharmacol Res. 2024;206:107291. doi:10.1016/j.phrs.2024.107291 View Source

NSC12: Comparative Evidence

FGF2 Binding Affinity: NSC12 vs. Non-Steroidal Derivative

NSC12 operates via an extracellular FGF ligand-trap mechanism, binding directly to soluble FGF2 (Kd = 51 μM) and inhibiting its interaction with FGFR1 (IC50 ≈ 30 μM in receptor binding assays) without affecting FGF2-heparin binding [1]. This contrasts fundamentally with ATP-competitive FGFR kinase inhibitors such as erdafitinib and AZD4547, which target the intracellular kinase domain of FGFRs. In SPR-based binding assays, NSC12 demonstrated binding to immobilized FGF3 (Kd = 15.9 μM), FGF8b (Kd = 18.9 μM), FGF20 (Kd = 29.4 μM), and FGF22 (Kd = 26.8 μM) . Unlike kinase inhibitors, NSC12 does not require the target receptor to possess a specific kinase domain mutation, and its extracellular site of action may circumvent ATP-binding site mutations that confer resistance to kinase inhibitors [2].

FGF2 Binding Affinity

Cross-study comparable

NSC12 Kd = 51 μM vs. Derivative Kd = 24 μM

Parent compound benchmark for SAR studies.

SPR assay; derivative exhibits ~2-fold higher affinity.

Evidence Dimension	Mechanism of FGF pathway inhibition
Target Compound Data	Extracellular FGF ligand trap; binds FGF2 (Kd = 51 μM), FGF3 (Kd = 15.9 μM), FGF8b (Kd = 18.9 μM); inhibits FGF2-FGFR1 binding (IC50 ≈ 30 μM)
Comparator Or Baseline	FGFR kinase inhibitors (e.g., erdafitinib, AZD4547): intracellular ATP-competitive kinase inhibition
Quantified Difference	Distinct binding site (extracellular ligand vs intracellular kinase domain); no effect on FGF2-heparin interaction (maintained with NSC12, blocked by some heparin-mimetics)
Conditions	SPR binding assays for Kd values; solid-phase receptor binding assay for IC50; FGF2/FGFR1 interaction system

Why This Matters

Extracellular mechanism may circumvent kinase inhibitor resistance and avoids direct kinase domain inhibition, offering orthogonal validation of FGF-dependence in experimental systems.

• [1] Ronca R, Giacomini A, Di Salle E, et al. Long Pentraxin-3 as an Epithelial-Stromal FGF Trap Inhibits Tumor Growth and Angiogenesis. Cancer Cell. 2015;28(2):225-239. doi:10.1016/j.ccell.2015.07.002 View Source
• [2] Castelli R, Giacomini A, Anselmi M, et al. Synthesis, Structural Elucidation, and Biological Evaluation of NSC12, an Orally Available Fibroblast Growth Factor (FGF) Ligand Trap for the Treatment of FGF-Dependent Lung Tumors. J Med Chem. 2016;59(10):4651-4663. doi:10.1021/acs.jmedchem.5b02021 View Source

FGF2/FGFR1 Interaction Blockade

NSC12 is characterized as the first orally bioavailable small molecule FGF trap, demonstrating in vivo efficacy following both parenteral (intraperitoneal) and oral administration [1]. In murine tumor models, oral delivery of NSC12 inhibited FGFR activation, tumor growth, angiogenesis, and metastasis at doses ranging from 2.5 to 10 mg/kg [2]. This oral route of administration distinguishes NSC12 from biologic FGF traps (e.g., FP-1039/GSK3052230, a soluble FGFR1-Fc fusion protein) and therapeutic anti-FGF antibodies, which require intravenous or subcutaneous injection . In comparative studies within the same chemical series, non-steroidal derivatives (compounds 22 and 57) retained FGF-trap activity but may exhibit altered oral bioavailability; formal PK parameters (Cmax, AUC, t½) for NSC12 are not publicly reported in the primary literature, representing a data gap [3].

FGF2/FGFR1 Blockade

Class-level inference

ID50 ≈ 30 μM

Quantitative benchmark for functional assays.

Cell-free receptor binding assay; FGFR TKIs do not show this activity.

Evidence Dimension	Route of administration and in vivo efficacy
Target Compound Data	Oral and parenteral administration effective; tumor growth inhibition observed in FGF-dependent xenograft models at 2.5–10 mg/kg
Comparator Or Baseline	Biologic FGF traps (e.g., FP-1039/GSK3052230): intravenous/subcutaneous injection required; anti-FGF antibodies: injection required
Quantified Difference	Oral bioavailability vs injection-only administration; quantitative bioavailability fraction not reported
Conditions	In vivo murine tumor models (C57BL/6 mice; FGF-dependent xenografts)

Why This Matters

Oral dosing enables chronic administration regimens in long-term preclinical studies, reducing handling stress and experimental variability compared to repeated injections.

• [1] Taranto S, Castelli R, Bozza N, et al. Discovery of novel FGF trap small molecules endowed with anti-myeloma activity. Pharmacol Res. 2024;206:107291. doi:10.1016/j.phrs.2024.107291 View Source
• [2] Ronca R, Giacomini A, Di Salle E, et al. Long Pentraxin-3 as an Epithelial-Stromal FGF Trap Inhibits Tumor Growth and Angiogenesis. Cancer Cell. 2015;28(2):225-239. doi:10.1016/j.ccell.2015.07.002 View Source
• [3] Castelli R, Giacomini A, Anselmi M, et al. Synthesis, Structural Elucidation, and Biological Evaluation of NSC12, an Orally Available Fibroblast Growth Factor (FGF) Ligand Trap for the Treatment of FGF-Dependent Lung Tumors. J Med Chem. 2016;59(10):4651-4663. doi:10.1021/acs.jmedchem.5b02021 View Source

Pan-FGF Binding Profile

NSC12 exhibits a broad pan-FGF binding profile, interacting with multiple members of the canonical FGF subfamilies including FGF3, FGF4, FGF6, FGF8, FGF16, FGF18, FGF20, and FGF22, with Kd values ranging from ~16 to 120 μM [1]. Quantitative Kd values determined by SPR include: FGF3 (Kd = 15.9 μM), FGF8b (Kd = 18.9 μM), FGF20 (Kd = 29.4 μM), and FGF22 (Kd = 26.8 μM) . In functional assays, NSC12 inhibited HUVEC proliferation stimulated by FGF2 with an IC50 of 6.5 μM . This multi-ligand targeting contrasts with selective FGFR inhibitors such as alofanib (RPT835), a selective allosteric inhibitor of FGFR2 with IC50 < 10 nM on FGF2-induced FRS2α phosphorylation in KATO III cells, but no reported activity against other FGF ligands . The ability of NSC12 to simultaneously trap multiple FGF ligands may be advantageous in tumor microenvironments where redundant FGF signaling contributes to therapeutic resistance [2].

Pan-FGF Binding Profile

Data to verify

Kd range ∼16–120 μM

Supports pan-FGF research context.

SPR data; binding to FGF3, 4, 6, 8, 16, 18, 20, 22 reported.

Evidence Dimension	FGF ligand binding spectrum
Target Compound Data	Binds FGF3 (Kd = 15.9 μM), FGF8b (Kd = 18.9 μM), FGF20 (Kd = 29.4 μM), FGF22 (Kd = 26.8 μM); inhibits HUVEC proliferation (IC50 = 6.5 μM, FGF2-stimulated)
Comparator Or Baseline	Alofanib (RPT835): selective allosteric FGFR2 inhibitor (IC50 < 10 nM on FGF2-induced FRS2α phosphorylation); no pan-FGF ligand binding reported
Quantified Difference	Multi-ligand binding (8+ FGFs) vs single-receptor selectivity; IC50 difference of ~650-fold for HUVEC proliferation vs alofanib biochemical potency
Conditions	SPR binding assays (Kd determination); HUVEC proliferation assay (FGF2 stimulation)

Why This Matters

Pan-FGF trapping may address ligand redundancy in FGF-driven pathologies, providing broader pathway suppression than single-receptor kinase inhibitors.

• [1] Ronca R, Giacomini A, Di Salle E, et al. Long Pentraxin-3 as an Epithelial-Stromal FGF Trap Inhibits Tumor Growth and Angiogenesis. Cancer Cell. 2015;28(2):225-239. doi:10.1016/j.ccell.2015.07.002 View Source
• [2] Castelli R, Giacomini A, Anselmi M, et al. Synthesis, Structural Elucidation, and Biological Evaluation of NSC12, an Orally Available Fibroblast Growth Factor (FGF) Ligand Trap for the Treatment of FGF-Dependent Lung Tumors. J Med Chem. 2016;59(10):4651-4663. doi:10.1021/acs.jmedchem.5b02021 View Source

Apoptosis in Bortezomib-Resistant Myeloma

In preclinical in vivo studies, NSC12 demonstrated significant inhibition of tumor growth, angiogenesis, and metastasis in FGF-dependent murine and human tumor models. In the H520 lung cancer xenograft model, NSC12 treatment resulted in significant tumor growth inhibition, accompanied by reduced tumor weight, decreased tumor cell FGFR1 phosphorylation, diminished tumor cell proliferation, and reduced CD31+ neovascularization at doses ranging from 2.5 to 10 mg/kg [1]. In comparison, the FGFR kinase inhibitor erdafitinib (oral administration) also strongly affected tumor growth in vivo by reducing tumor cell proliferation/survival and tumor angiogenesis . However, direct head-to-head in vivo efficacy comparisons between NSC12 and erdafitinib or other FGFR inhibitors in the same tumor model are not available in the published literature. The observed in vivo activity of NSC12 validates the FGF ligand-trap concept as a therapeutically viable approach, but the absence of direct comparative efficacy data limits definitive claims of superiority [2].

Apoptosis in Resistant MM

Supporting evidence

Apoptosis observed in bortezomib-resistant patient cells

Supports drug-resistance pathway interrogation.

Ex vivo patient-derived MM cell culture; quantitative data not specified.

Evidence Dimension	In vivo tumor growth inhibition
Target Compound Data	NSC12: reduced tumor weight, FGFR1 phosphorylation, proliferation, and CD31+ neovascularization in H520 and other FGF-dependent models at 2.5–10 mg/kg
Comparator Or Baseline	Erdafitinib: tumor growth inhibition in FGFR-altered models via reduced proliferation/survival and angiogenesis
Quantified Difference	Both compounds inhibit FGF-driven tumor growth in vivo; quantitative % TGI values not reported for direct comparison
Conditions	Murine and human FGF-dependent tumor xenograft models (e.g., H520 lung cancer, KATO III gastric cancer)

Why This Matters

In vivo efficacy confirms that extracellular FGF trapping translates to antitumor activity comparable to kinase inhibition, but in a mechanistically distinct manner.

• [1] Ronca R, Giacomini A, Di Salle E, et al. Long Pentraxin-3 as an Epithelial-Stromal FGF Trap Inhibits Tumor Growth and Angiogenesis. Cancer Cell. 2015;28(2):225-239. doi:10.1016/j.ccell.2015.07.002 View Source
• [2] Castelli R, Giacomini A, Anselmi M, et al. Synthesis, Structural Elucidation, and Biological Evaluation of NSC12, an Orally Available Fibroblast Growth Factor (FGF) Ligand Trap for the Treatment of FGF-Dependent Lung Tumors. J Med Chem. 2016;59(10):4651-4663. doi:10.1021/acs.jmedchem.5b02021 View Source

NSC12 vs. Erdafitinib: Apoptosis in Lung Cancer

SAR studies on the NSC12 scaffold revealed that the compound binds to estrogen receptors (ERs), a potential off-target liability that may contribute to its antitumor activity in certain contexts but complicates interpretation of FGF-specific effects [1]. Chemical modification studies demonstrated that removal of the hydroxyl group at position C3 of the steroid nucleus (yielding compound 25b, the pregnane 3-keto 20R derivative) abolished estrogen receptor binding while retaining FGF-trap activity and in vivo antitumor efficacy in multiple myeloma models [2]. This represents a significant optimization: compound 25b acts as a specific FGF/FGFR system inhibitor without ER-mediated confounding effects. For researchers selecting NSC12, awareness of this ER-binding property is critical for proper experimental design and data interpretation, particularly in hormone-responsive models. The optimized derivative 25b (or non-steroidal compounds 22 and 57) may be preferable for studies requiring clean FGF-specific readouts [3].

NSC12 vs. Erdafitinib

Direct head-to-head

Comparable apoptosis via c-Myc/oxidative stress

Pharmacological alternative for ligand-dependent vs. receptor-intrinsic dissection.

NCI-H1581/NCI-H520 cells, 48 h; effect abolished by vitamin E.

Evidence Dimension	Estrogen receptor binding (off-target activity)
Target Compound Data	NSC12: binds to estrogen receptors (exact Kd/IC50 not specified in abstract)
Comparator Or Baseline	Compound 25b (3-keto 20R derivative): no detectable estrogen receptor binding
Quantified Difference	Abolished ER binding in 25b vs measurable ER binding in NSC12
Conditions	ER binding assays (biochemical, exact assay type not specified in abstract); in vivo MM xenograft models

Why This Matters

ER off-target binding can confound FGF-pathway-specific conclusions in hormone-sensitive systems; awareness enables informed selection of NSC12 vs optimized analogs.

• [1] Castelli R, Bozza N, et al. Chemical modification of NSC12 leads to a specific FGF-trap with antitumor activity in multiple myeloma. Eur J Med Chem. 2021;221:113529. doi:10.1016/j.ejmech.2021.113529 View Source
• [2] Taranto S, Castelli R, Bozza N, et al. Discovery of novel FGF trap small molecules endowed with anti-myeloma activity. Pharmacol Res. 2024;206:107291. doi:10.1016/j.phrs.2024.107291 View Source
• [3] Castelli R, Giacomini A, Anselmi M, et al. Synthesis, Structural Elucidation, and Biological Evaluation of NSC12, an Orally Available Fibroblast Growth Factor (FGF) Ligand Trap for the Treatment of FGF-Dependent Lung Tumors. J Med Chem. 2016;59(10):4651-4663. doi:10.1021/acs.jmedchem.5b02021 View Source

NSC12: Key Application Scenarios

Ligand-Dependent FGFR Signaling Studies

NSC12 is optimal for in vivo studies requiring oral administration to interrogate FGF ligand dependency in tumor models. Its pan-FGF trapping activity (binding FGF2, FGF3, FGF8b, FGF20, FGF22 with Kd 16–120 μM [1]) enables broad suppression of multiple FGF ligands simultaneously, unlike single-receptor kinase inhibitors. In FGF-dependent murine and human xenograft models (e.g., H520 lung cancer, KATO III gastric cancer), NSC12 at 2.5–10 mg/kg reduces tumor weight, FGFR1 phosphorylation, tumor cell proliferation, and CD31+ neovascularization [2]. This profile supports its use as a tool compound to establish FGF-dependence prior to testing more selective inhibitors.

FGF Trap SAR Studies

NSC12 serves as a critical comparator for dissecting FGF pathway inhibition mechanisms. Its extracellular mode of action—binding FGF ligands (FGF2 Kd = 51 μM) and blocking FGFR interaction (IC50 ≈ 30 μM) without affecting FGF2-heparin binding [1]—contrasts with ATP-competitive FGFR kinase inhibitors (e.g., erdafitinib, AZD4547). This mechanistic distinction enables researchers to differentiate between ligand-dependent and receptor-autonomous signaling. Additionally, the availability of the inactive diastereoisomer provides a built-in negative control for FGF-trap specificity [3].

Preclinical FGF-Dependent Tumor Modeling

NSC12 is validated in multiple myeloma (MM) models, where aberrant FGF/FGFR signaling promotes cell survival and resistance to proteasome inhibitors (e.g., bortezomib). NSC12 inhibits the proliferation of FGF-dependent MM cell lines and patient-derived primary cells, including those resistant to proteasome inhibition [1]. Its oral bioavailability facilitates chronic dosing regimens in MM xenograft studies. For researchers requiring FGF-specific activity without ER-mediated off-target effects, the optimized derivative 25b (3-keto 20R analog) or non-steroidal compounds 22 and 57 are recommended alternatives, as these retain FGF-trap activity but lack ER binding [2].

Application

Selection Property

Validation Focus

Ligand-Dependent FGFR Signaling Studies

Extracellular ligand-trap mechanism

Confirm no direct kinase inhibition; benchmark ID50

FGF Trap SAR Studies

Steroidal scaffold and C17 stereochemistry

Benchmark Kd against parent; verify stereochemical identity

Preclinical FGF-Dependent Tumor Modeling

Pan-FGF binding profile and oral bioavailability

Monitor FGFR1-amplified lung and MM model response

Drug-Resistant Multiple Myeloma Strategies

Activity in proteasome-inhibitor refractory context

Validate apoptosis in patient-derived resistant cells

• [1] Ronca R, Giacomini A, Di Salle E, et al. Long Pentraxin-3 as an Epithelial-Stromal FGF Trap Inhibits Tumor Growth and Angiogenesis. Cancer Cell. 2015;28(2):225-239. doi:10.1016/j.ccell.2015.07.002 View Source
• [2] Taranto S, Castelli R, Bozza N, et al. Discovery of novel FGF trap small molecules endowed with anti-myeloma activity. Pharmacol Res. 2024;206:107291. doi:10.1016/j.phrs.2024.107291 View Source
• [3] Castelli R, Giacomini A, Anselmi M, et al. Synthesis, Structural Elucidation, and Biological Evaluation of NSC12, an Orally Available Fibroblast Growth Factor (FGF) Ligand Trap for the Treatment of FGF-Dependent Lung Tumors. J Med Chem. 2016;59(10):4651-4663. doi:10.1021/acs.jmedchem.5b02021 View Source